Cas no 128146-85-0 (5-methyl-1,2-thiazol-3-amine)

• Product Name: 5-methyl-1,2-thiazol-3-amine
• CAS No: 128146-85-0
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD19203320
• CID: 4554383
• PubChem ID: 12323351
• Update Time: 2024-11-02

5-methyl-1,2-thiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methylisothiazol-3-amine
• 5-Methyl-3-isothiazolamine
• 5-methyl-isothiazol-3-ylamine
• 5-methyl-1,2-thiazol-3-amine
• 3-Isothiazolamine, 5-methyl-
• SCHEMBL2629394
• CS-15507
• 128146-85-0
• CS-0040519
• DB-196709
• EN300-99712
• A51223
• SY253067
• 3-amino-5-methylisothiazole
• MFCD19203320
• AKOS006339523

• MDL： MFCD19203320
• Inchi： 1S/C4H6N2S/c1-3-2-4(5)6-7-3/h2H,1H3,(H2,5,6)
• InChI Key： BEIBQYMQSIDAIS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 114.02516937g/mol
• Monoisotopic Mass: 114.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 1

Experimental Properties

• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 120.7±33.0 ºC (760 Torr),
• Flash Point: 26.8±25.4 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),